Cas no 15231-48-8 (4-methyl-1H-pyrimidin-2-one)

4-methyl-1H-pyrimidin-2-one structure
4-methyl-1H-pyrimidin-2-one structure
Product Name:4-methyl-1H-pyrimidin-2-one
CAS No:15231-48-8
MF:C5H6N2O
MW:110.11394071579
MDL:MFCD09991726
CID:87508
PubChem ID:407091
Update Time:2025-04-18

4-methyl-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methylpyrimidin-2-ol
    • 2(1H)-Pyrimidinone, 4-methyl- (8CI,9CI)
    • 4-METHYLPYRIMIDIN-2-ONE
    • 2-HYDROXY-4-METHYLPYRIMIDINE
    • 4-methyl-2-pyrimidinol(SALTDATA: HCl)
    • 4-Methylpyrimidin-2(1H)-one
    • 6-methyl-1H-pyrimidin-2-one
    • 4-Methyl-2(1H)-pyrimidinone
    • 4-Methyl-2-hydroxypyrimidine
    • 4-methyl-1H-pyrimidin-2-one
    • 15231-67-1
    • 4-methylpyrimid-2-one
    • DTXSID70878778
    • AHHHDTLXONDKQF-UHFFFAOYSA-
    • P10883
    • 2(1H)-Pyrimidinone,4-methyl-
    • SCHEMBL501750
    • FT-0648931
    • 15231-48-8
    • 4-methyl-1,2-dihydropyrimidin-2-one
    • SCHEMBL10325788
    • EN300-66580
    • NSC 1588
    • CS-0037723
    • MFCD09991726
    • 2-Pyrimidinol, 4-methyl-
    • 4-Methylpyrimidin-2-ol HCl
    • 4-methyl-3H-pyrimidin-2-one Hydrochloride
    • 4-Methyl-2-oxo-(1H)-pyrimidine
    • AKOS002337540
    • AKOS006230604
    • 4-Methyl-pyrimidin-2-ol
    • 2PYRIMIDONE4METHYL
    • PB19074
    • AS-50692
    • 6-Methylpyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 4-methyl-
    • AC-907/30003036
    • InChI=1/C5H6N2O/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)
    • 6-methyl-2-pyrimidinone
    • SY073173
    • EINECS 226-306-6
    • 6-Methyl-2-pyrimidone
    • AM803253
    • hydroxy-6-methylpyrimidine
    • MFCD00044500
    • W10295
    • W-201357
    • Z1065584884
    • 4-methyl-2-pyrimidinol
    • pyrimidine, 2-hydroxy-4-methyl-
    • 2-pyrimidinol, 4-methyl-, hydrochloride
    • ALBB-016443
    • DB-081949
    • MDL: MFCD09991726
    • Inchi: 1S/C5H6N2O/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)
    • InChI Key: AHHHDTLXONDKQF-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(C)N1

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.4
  • Topological Polar Surface Area: 41.5A^2

Experimental Properties

  • Color/Form: Green yellow solid
  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 150 ºC
  • Boiling Point: 309.1ºC at 760 mmHg
  • Flash Point: 140.8ºC
  • Refractive Index: 1.576
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 46.01000
  • LogP: 0.49060

4-methyl-1H-pyrimidin-2-one Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-1H-pyrimidin-2-one Pricemore >>

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